Cas no 2089333-86-6 (6-Iodopyrrolo[1,2-a]pyrazine)
6-Iodopyrrolo[1,2-a]pyrazine structure
Product Name:6-Iodopyrrolo[1,2-a]pyrazine
CAS No:2089333-86-6
MF:C7H5IN2
MW:244.032473325729
CID:5705895
PubChem ID:122705975
Update Time:2023-10-15
6-Iodopyrrolo[1,2-a]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2089333-86-6
- 6-Iodopyrrolo[1,2-a]pyrazine
- Pyrrolo[1,2-a]pyrazine, 6-iodo-
-
- Inchi: 1S/C7H5IN2/c8-7-2-1-6-5-9-3-4-10(6)7/h1-5H
- InChI Key: IYJPZEYPDMLYLC-UHFFFAOYSA-N
- SMILES: IC1=CC=C2C=NC=CN21
Computed Properties
- Exact Mass: 243.94975g/mol
- Monoisotopic Mass: 243.94975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.3Ų
Experimental Properties
- Density: 2.01±0.1 g/cm3(Predicted)
- pka: 0.22±0.30(Predicted)
6-Iodopyrrolo[1,2-a]pyrazine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2089333-86-6 (6-Iodopyrrolo[1,2-a]pyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk